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Compound of Interest

Compound Name: NP-Ahd-13C3

Cat. No.: B030849

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed examination of the molecular structure of NP-Ahd-3Cs,
an isotopically labeled compound of significant interest in analytical and metabolic research.
This document delineates its chemical identity, structural features, and key physicochemical
properties, presenting the information in a clear and accessible format for the scientific
community.

Chemical Identity and Structure

NP-Ahd-13Cs is the carbon-13 labeled analogue of 2-NP-AHD. The base molecule, 2-NP-AHD,
is a 2-nitrophenyl derivative of 1-aminohydantoin (AHD), which is a metabolite of nitrofuran
antibiotics.[1][2][3][4] The designation "13Cs" indicates that three carbon atoms in the molecule
have been replaced with the carbon-13 isotope, a modification crucial for its use in mass
spectrometry-based analytical methods.

The systematic IUPAC name for the unlabeled compound is 1-[[(2-
nitrophenyl)methylene]amino]-2,4-imidazolidinedione.[5] Based on this, NP-Ahd-13Cs is the
isotopically labeled version of this structure.

Molecular Structure:

The core structure consists of a 2-nitrophenyl group linked via a methylene bridge to the amino
group of a 1-aminohydantoin ring. The precise location of the three 3C atoms is not publicly

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b030849?utm_src=pdf-interest
https://www.medchemexpress.com/2-np-ahd-standard.html
https://www.caymanchem.com/product/36500/2-np-ahd
https://immunomart.com/product/2-np-ahd/
https://www.medchemexpress.com/2-np-ahd.html
https://pubchem.ncbi.nlm.nih.gov/compound/NP-Ahd
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030849?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

specified and would be defined by the synthetic route used for its preparation. However, they
are integral to the carbon backbone of the molecule.

Structural Diagram:
Caption: 2D structure of 2-NP-AHD, the unlabeled analogue of NP-Ahd-13Cs.

Physicochemical Data

The following table summarizes the key quantitative data for the unlabeled 2-NP-AHD, which
are expected to be nearly identical for NP-Ahd-13Cs, with a slight increase in molecular weight
due to the heavier isotopes.

Property Value Source
Molecular Formula C10HsaN4Oa

Molecular Weight 248.19 g/mol

CAS Number 623145-57-3

Appearance Solid

Purity >95%

Solubility DMSO: 1 mg/ml

DMF: Insoluble

Ethanol: Insoluble

PBS (pH 7.2): Insoluble

Experimental Context and Applications

Background:

2-NP-AHD is a derivative of 1-aminohydantoin (AHD), which is a metabolite of the nitrofuran
antibiotic nitrofurantoin. Nitrofuran antibiotics are banned for use in food-producing animals in
many jurisdictions due to concerns about their carcinogenicity. Consequently, sensitive
analytical methods are required to detect their residues in food products like honey.
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Role of NP-Ahd-13Cs:

Isotopically labeled internal standards are essential for accurate quantification in mass
spectrometry. NP-Ahd-13Cs serves this purpose in the detection of nitrofuran metabolite
residues. Its chemical behavior is virtually identical to the native 2-NP-AHD, but its increased
mass allows it to be distinguished in a mass spectrometer.

Experimental Workflow:

The general workflow for using NP-Ahd-3Cs as an internal standard in food safety analysis is
depicted below.

Sample Preparation Analytical Stage Data Processing
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Caption: Workflow for AHD detection using NP-Ahd-13Cs.

Synthesis and Characterization

While detailed synthetic protocols for NP-Ahd-3Cs are proprietary, the synthesis of
nitrophenylated derivatives of amino acids is documented in the scientific literature. Generally,
these syntheses involve the reaction of a suitable nitrophenyl precursor with the amino acid or
its derivative. The introduction of the 13C labels would occur through the use of 13C-labeled
starting materials in the synthesis of the hydantoin ring or the nitrophenyl moiety.

Characterization of the final product would involve a suite of analytical techniques to confirm its
identity and purity, including:

e Mass Spectrometry (MS): To confirm the molecular weight and the incorporation of the three
13C isotopes.
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» Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the molecular structure and
confirm the positions of the 13C labels.

e High-Performance Liquid Chromatography (HPLC): To determine the purity of the compound.

This technical guide provides a foundational understanding of the molecular structure and
application of NP-Ahd-13Cs. For further details on specific analytical methods or synthetic
procedures, consulting peer-reviewed scientific literature and technical data sheets from
suppliers is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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